2-Nonanol
2-Nonanol
2-Nonanol, also known as 2-hydroxynonane or 2-nonyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-nonanol is considered to be a fatty alcohol lipid molecule. 2-Nonanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Nonanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-nonanol is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Nonanol exists in all eukaryotes, ranging from yeast to humans. 2-Nonanol participates in a number of enzymatic reactions. In particular, 2-nonanol can be biosynthesized from nonane. 2-Nonanol can also be converted into (S)-1'-methyloctyl caffeate. 2-Nonanol is a cheese, citrus, and creamy tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, dill, and tea. This makes 2-nonanol a potential biomarker for the consumption of these food products. 2-Nonanol has been linked to the inborn metabolic disorders including celiac disease.
2-nonanol is a secondary alcohol that is nonane substituted by a hydroxy group at position 2. It has a role as a volatile oil component, a pheromone and a plant metabolite. It derives from a hydride of a nonane.
2-nonanol is a secondary alcohol that is nonane substituted by a hydroxy group at position 2. It has a role as a volatile oil component, a pheromone and a plant metabolite. It derives from a hydride of a nonane.
Brand Name:
Vulcanchem
CAS No.:
628-99-9
VCID:
VC0147358
InChI:
InChI=1S/C9H20O/c1-3-4-5-6-7-8-9(2)10/h9-10H,3-8H2,1-2H3
SMILES:
CCCCCCCC(C)O
Molecular Formula:
C9H20O
Molecular Weight:
144.25 g/mol
2-Nonanol
CAS No.: 628-99-9
Reference Standards
VCID: VC0147358
Molecular Formula: C9H20O
Molecular Weight: 144.25 g/mol
| CAS No. | 628-99-9 |
|---|---|
| Product Name | 2-Nonanol |
| Molecular Formula | C9H20O |
| Molecular Weight | 144.25 g/mol |
| IUPAC Name | nonan-2-ol |
| Standard InChI | InChI=1S/C9H20O/c1-3-4-5-6-7-8-9(2)10/h9-10H,3-8H2,1-2H3 |
| Standard InChIKey | NGDNVOAEIVQRFH-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(C)O |
| Canonical SMILES | CCCCCCCC(C)O |
| Density | 0.823-0.847 (20°) |
| Melting Point | -35.5 °C -35.5°C |
| Physical Description | Liquid colourless liquid |
| Description | 2-Nonanol, also known as 2-hydroxynonane or 2-nonyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-nonanol is considered to be a fatty alcohol lipid molecule. 2-Nonanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Nonanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-nonanol is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Nonanol exists in all eukaryotes, ranging from yeast to humans. 2-Nonanol participates in a number of enzymatic reactions. In particular, 2-nonanol can be biosynthesized from nonane. 2-Nonanol can also be converted into (S)-1'-methyloctyl caffeate. 2-Nonanol is a cheese, citrus, and creamy tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, dill, and tea. This makes 2-nonanol a potential biomarker for the consumption of these food products. 2-Nonanol has been linked to the inborn metabolic disorders including celiac disease. 2-nonanol is a secondary alcohol that is nonane substituted by a hydroxy group at position 2. It has a role as a volatile oil component, a pheromone and a plant metabolite. It derives from a hydride of a nonane. |
| Solubility | 0.259 mg/mL at 15 °C insoluble in water; soluble in alcohol and oils |
| Synonyms | Heptyl methyl carbinol |
| PubChem Compound | 12367 |
| Last Modified | Nov 11 2021 |
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